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Compound of Interest

Compound Name: 1-Bromo-1-heptene

Cat. No.: B14153647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of 1-
bromo-1-heptene. It is intended to supplement, not replace, institutional safety protocols and

standard operating procedures. Researchers, scientists, and drug development professionals

should use this document as a resource for risk assessment and procedural planning when

working with this compound.

Chemical and Physical Properties
1-Bromo-1-heptene is a halogenated alkene with properties that necessitate careful handling.

The following tables summarize its key physical, chemical, and safety data points.
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Property Value Source

Molecular Formula C₇H₁₃Br [1]

Molecular Weight 177.08 g/mol [1]

CAS Number 89942-12-1 [1]

Appearance Colorless to light yellow liquid

Boiling Point 164.8 °C at 760 mmHg

Melting Point -98 °C (estimate)

Flash Point 63.3 °C

Density 1.173 g/cm³

Solubility Slightly soluble in water. [2]

Refractive Index 1.4580

Vapor Pressure 2.53 mmHg at 25°C

Hazard Identification and Safety Data
Understanding the hazards associated with 1-bromo-1-heptene is critical for safe handling.

This section outlines the GHS classifications and NFPA 704 ratings.

Hazard Classification Code Description

Flammable liquids H226 Flammable liquid and vapor.

Skin irritation H315 Causes skin irritation.

Serious eye irritation H319 Causes serious eye irritation.

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation.

Hazardous to the aquatic

environment, acute hazard
H401 Toxic to aquatic life.
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NFPA 704 Diamond Rating Description

Health (Blue) 2

Intense or continued but not

chronic exposure could cause

temporary incapacitation or

possible residual injury.

Flammability (Red) 2

Must be moderately heated or

exposed to relatively high

ambient temperature before

ignition can occur.

Instability (Yellow) 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.

Special (White)

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and prevent

accidents.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the appropriate PPE. The

following are minimum recommendations:

Eye/Face Protection: Wear chemical safety goggles and a face shield. Eye protection must

conform to NIOSH (US) or EN 166 (EU) standards.

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile or neoprene). Inspect

gloves prior to use. Wear impervious, flame-retardant, and antistatic protective clothing to

prevent skin exposure.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If exposure limits are exceeded, a NIOSH-approved respirator with an organic vapor

cartridge is required.
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Hygiene Measures: Wash hands thoroughly after handling. Contaminated clothing should be

removed and laundered before reuse.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other ignition sources.

Ground and bond containers when transferring material to prevent static discharge.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Water spray can be used to cool unopened containers.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back. Containers may explode when heated.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.

Ensure adequate ventilation. Do not touch or walk through spilled material.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spillage with an inert, non-combustible absorbent

material (e.g., sand, earth, vermiculite). Collect the absorbed material using non-sparking

tools and place it in a suitable, labeled container for disposal.

Experimental Protocols
The following are general protocols for common reactions involving 1-bromo-1-heptene.

These should be adapted and optimized for specific experimental requirements and performed

under the supervision of qualified personnel.

Grignard Reaction
This protocol outlines the formation of a Grignard reagent from 1-bromo-1-heptene and its

subsequent reaction with an electrophile (e.g., an aldehyde or ketone).

Materials:

1-Bromo-1-heptene

Magnesium turnings

Anhydrous diethyl ether or THF

Iodine crystal (as an initiator)
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Electrophile (e.g., benzaldehyde)

Aqueous HCl (for workup)

Saturated aqueous ammonium chloride (for quenching)

Procedure:

Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stir bar, reflux condenser, and a dropping funnel under an inert atmosphere (e.g.,

argon or nitrogen).

Initiation: Place magnesium turnings and a small crystal of iodine in the flask. Add a small

amount of anhydrous solvent to cover the magnesium.

Grignard Reagent Formation: Dissolve 1-bromo-1-heptene in anhydrous solvent in the

dropping funnel. Add a small amount of the 1-bromo-1-heptene solution to the magnesium

suspension. The reaction is initiated when the brown color of the iodine disappears and

bubbling is observed. Gentle warming may be required.

Once the reaction starts, add the remaining 1-bromo-1-heptene solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until the magnesium is consumed.

Reaction with Electrophile: Cool the Grignard reagent solution to 0 °C in an ice bath. Slowly

add a solution of the electrophile (e.g., benzaldehyde) in anhydrous solvent to the reaction

mixture.

Allow the reaction to warm to room temperature and stir until the reaction is complete

(monitor by TLC).

Workup: Carefully quench the reaction by adding a saturated aqueous solution of ammonium

chloride. Extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic

layers, wash with brine, and dry over anhydrous sodium sulfate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b14153647?utm_src=pdf-body
https://www.benchchem.com/product/b14153647?utm_src=pdf-body
https://www.benchchem.com/product/b14153647?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14153647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Filter the solution and concentrate the solvent under reduced pressure. Purify

the crude product by column chromatography.

Suzuki Cross-Coupling Reaction
This protocol describes the palladium-catalyzed cross-coupling of 1-bromo-1-heptene with an

organoboron compound.

Materials:

1-Bromo-1-heptene

Arylboronic acid (e.g., phenylboronic acid)

Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

Solvent (e.g., 1,4-dioxane/water, toluene, or DMF)

Procedure:

Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 1-bromo-
1-heptene, the arylboronic acid, and the base.

Catalyst Addition: Under an inert atmosphere, add the palladium catalyst to the flask.

Solvent Addition: Add the anhydrous and degassed solvent to the flask.

Inert Atmosphere: Seal the flask and purge with nitrogen or argon for 10-15 minutes.

Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) with

vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

Workup: Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g.,

ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium

sulfate.
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Purification: Filter the solution and concentrate under reduced pressure. Purify the crude

product by column chromatography.

Heck Reaction
This protocol details the palladium-catalyzed reaction of 1-bromo-1-heptene with an alkene.

Materials:

1-Bromo-1-heptene

Alkene (e.g., styrene or an acrylate)

Palladium catalyst (e.g., Pd(OAc)₂)

Phosphine ligand (e.g., PPh₃ or P(o-tol)₃) (optional, depending on the catalyst system)

Base (e.g., Et₃N, K₂CO₃)

Solvent (e.g., DMF, acetonitrile, or toluene)

Procedure:

Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 1-bromo-1-heptene,

the palladium catalyst, and the base. If using a phosphine ligand, add it at this stage.

Solvent and Reagent Addition: Add the anhydrous and degassed solvent, followed by the

alkene.

Reaction Execution: Seal the flask and heat the reaction mixture to the required temperature

(typically 80-120 °C) with vigorous stirring.[3]

Monitoring: Monitor the reaction's progress by TLC or GC-MS until the starting material is

consumed.[4]

Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with

water and extract with an organic solvent like ethyl acetate.[4]
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Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude product by flash column

chromatography.[4]

Biological Activity and Signaling Pathways
1-Bromo-1-heptene, as a bromoalkene and potential alkylating agent, may exert biological

effects through covalent modification of cellular macromolecules. Alkylating agents are known

to form adducts with DNA, which can lead to cytotoxicity and have implications in drug

development, particularly in oncology.

General Mechanism of Action
Alkylating agents can covalently modify DNA bases, leading to the formation of DNA adducts.

[5] This DNA damage can disrupt normal cellular processes such as replication and

transcription. If the DNA damage is not repaired, it can trigger cell cycle arrest and ultimately

lead to programmed cell death, or apoptosis.

Potential Signaling Pathway
The following diagram illustrates a potential signaling pathway that could be initiated by DNA

damage induced by an alkylating agent like 1-bromo-1-heptene.
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Caption: Alkylating agent-induced apoptosis pathway.

Experimental Workflow for Handling and Reaction
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The following diagram illustrates a general workflow for handling 1-bromo-1-heptene and

performing a chemical reaction in a laboratory setting, emphasizing safety and procedural

steps.
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Caption: General laboratory workflow for 1-bromo-1-heptene.
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Disposal Considerations
All waste materials contaminated with 1-bromo-1-heptene should be considered hazardous

waste. Dispose of contents and container in accordance with local, regional, national, and

international regulations. Do not allow the chemical to enter drains or waterways.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for professional safety advice or institutional protocols. The user is solely responsible for

compliance with all applicable safety and environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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